Cas no 2225179-70-2 (2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid)

• Product Name: 2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid
• CAS No: 2225179-70-2
• MF: C₉H₁₃BFNO₂
• MW: 197.014425992966
• CID: 5144042
• Update Time: 2025-10-28

2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid

• Inchi： 1S/C9H13BFNO2/c1-6(2)3-8-4-7(10(13)14)5-9(11)12-8/h4-6,13-14H,3H2,1-2H3
• InChI Key： NREWSJXSRKWKLQ-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1N=C(F)C=C(B(O)O)C=1)C([H])(C([H])([H])[H])C([H])([H])[H]

Additional information on 2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid

Introduction to 2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic Acid (CAS No. 2225179-70-2)

2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid is a highly specialized organic compound with the CAS registry number 2225179-70-2. This compound belongs to the class of boronic acids, which are widely recognized for their role in various chemical reactions, particularly in the field of organic synthesis. The presence of a fluorine atom at the 2-position and an iso-butyl-d9 group at the 6-position on the pyridine ring introduces unique electronic and steric properties, making this compound a valuable tool in modern chemical research and development.

The pyridine ring system is a fundamental structure in organic chemistry, known for its aromaticity and ability to participate in a wide range of reactions. The substitution pattern of this compound—specifically, the fluorine at position 2 and the iso-butyl-d9 group at position 6—plays a crucial role in determining its reactivity and selectivity. The boronic acid group at position 4 is particularly significant, as it enables this compound to undergo Suzuki-Miyaura coupling reactions, a cornerstone of modern organic synthesis.

Recent advancements in chemical synthesis have highlighted the importance of boronic acids as versatile building blocks in the construction of complex molecules. The deuterium labeling (indicated by the "-d9" suffix) of the iso-butyl group adds another layer of functionality to this compound, making it an ideal candidate for studies involving isotopic labeling and metabolic tracing. This feature is particularly valuable in medicinal chemistry and pharmacology, where understanding drug metabolism is critical.

The synthesis of 2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. The introduction of the boronic acid group often requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various strategies, including metal-mediated coupling reactions and directed metallation techniques, to optimize the synthesis of this compound.

In terms of applications, this compound finds extensive use in the development of pharmaceuticals, agrochemicals, and advanced materials. Its ability to participate in cross-coupling reactions makes it an essential intermediate in the construction of biologically active molecules. For instance, it has been employed in the synthesis of novel kinase inhibitors and other therapeutic agents targeting various diseases.

Recent studies have also explored the potential of 2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid in materials science, particularly in the development of advanced polymers and electronic materials. Its unique electronic properties make it a promising candidate for applications in organic electronics and optoelectronics.

The stability and reactivity of this compound are influenced by its substituents. The fluorine atom at position 2 imparts electron-withdrawing effects, which can enhance the electrophilicity of the boronic acid group. This makes it more reactive towards nucleophilic attack during coupling reactions. On the other hand, the iso-butyl-d9 group provides steric bulk, which can influence both regioselectivity and stereoselectivity in reactions involving this compound.

From an analytical standpoint, 2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods are essential for confirming its structure and purity before use in further synthetic applications.

In conclusion, 2-Fluoro-6-(iso-butyl-d9)-pyridine-4-boronic acid is a versatile compound with significant potential across multiple fields of chemistry. Its unique structure, combined with its ability to participate in key organic reactions, positions it as an important tool for researchers seeking to develop innovative solutions to complex chemical challenges.